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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B1682414 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential information and step-by-step procedures for the safe disposal of

ZD 7155 hydrochloride, a potent and selective angiotensin II type 1 (AT1) receptor antagonist.

Adherence to these guidelines is paramount to ensure the safety of laboratory personnel and to

minimize environmental impact.

Core Principles of Chemical Waste Management
Before delving into the specifics of ZD 7155 hydrochloride, it is crucial to understand the

foundational principles of chemical waste disposal. These practices are designed to prevent

accidental exposure, chemical reactions, and environmental contamination.

Waste Segregation: Never mix different types of chemical waste. Incompatible chemicals

can react violently, producing heat, toxic gases, or explosions.

Proper Labeling: All waste containers must be clearly and accurately labeled with their

contents. This includes the full chemical name, concentration, and any relevant hazard

warnings.

Use of Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, lab coats, and chemical-resistant gloves, when handling chemical waste.
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Consult Local Regulations: Disposal procedures can vary based on institutional, local, and

national regulations. Always consult your institution's Environmental Health and Safety (EHS)

office for specific requirements.

Disposal Protocol for ZD 7155 Hydrochloride
While a specific Safety Data Sheet (SDS) detailing the disposal of ZD 7155 hydrochloride is not

readily available in the public domain, a conservative and safe disposal procedure can be

formulated based on general principles for non-hazardous solid chemical waste and the known

properties of the compound.

Step 1: Unused or Expired Solid Compound

Containerization: Keep the ZD 7155 hydrochloride in its original, sealed container if possible.

If the original container is compromised, transfer the solid to a new, clean, and compatible

container that can be securely sealed.

Labeling: Ensure the container is clearly labeled as "Waste ZD 7155 hydrochloride" and

includes the CAS number (146709-78-6).

Segregation: Store the waste container in a designated, secure area for solid chemical

waste, away from incompatible materials.

Disposal Request: Arrange for pickup and disposal through your institution's EHS office or a

licensed chemical waste disposal contractor.

Step 2: Contaminated Materials (e.g., Weighing Boats, Gloves, Wipes)

Collection: Place all solid materials contaminated with ZD 7155 hydrochloride into a

designated, sealable waste bag or container.

Labeling: Clearly label the bag or container as "Solid Waste Contaminated with ZD 7155

hydrochloride."

Disposal: Dispose of the container as solid chemical waste through your institution's EHS-

approved waste stream.

Step 3: Solutions Containing ZD 7155 Hydrochloride
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Collection: Collect all aqueous or solvent-based solutions containing ZD 7155 hydrochloride

in a dedicated, sealed, and compatible waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your EHS office.

Labeling: Label the container with "Aqueous Waste with ZD 7155 hydrochloride" or "Solvent

Waste with ZD 7155 hydrochloride," and list all components and their approximate

concentrations.

pH Neutralization (for aqueous solutions): If the solution is acidic or basic, it may require

neutralization before disposal. Consult your EHS guidelines for the appropriate pH range for

aqueous waste.

Disposal: Arrange for pickup and disposal by your institution's hazardous waste management

service. Do not pour solutions containing ZD 7155 hydrochloride down the drain.

Quantitative Data for Disposal Considerations
The following table summarizes key quantitative data relevant to the handling and disposal of

ZD 7155 hydrochloride.

Parameter Value Source/Comment

CAS Number 146709-78-6
Chemical Abstracts Service

Registry Number.

Molecular Formula C₂₆H₂₇ClN₆O
Chemical formula for the

hydrochloride salt.

Molecular Weight 474.99 g/mol

Physical State Solid

General Chemical Class
Non-peptide AT1 receptor

antagonist

Recommended Storage 4°C, sealed from moisture
Proper storage minimizes

degradation and waste.
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Experimental Workflow and Disposal Decision
Process
The proper disposal of ZD 7155 hydrochloride is an integral part of the experimental workflow.

The following diagram illustrates the decision-making process for handling waste generated

during research activities involving this compound.

ZD 7155 Hydrochloride Disposal Workflow
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Disposal decision workflow for ZD 7155 hydrochloride waste.
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Disclaimer: The information provided in this guide is intended for trained laboratory personnel

and is based on general chemical safety principles. It is not a substitute for a formal Safety

Data Sheet or the specific guidelines provided by your institution's Environmental Health and

Safety office. Always prioritize local regulations and consult with your EHS department for

definitive disposal procedures.

To cite this document: BenchChem. [Navigating the Safe Disposal of ZD 7155 Hydrochloride:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682414#zd-7155-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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